2,3-dihydroxypentanoic acid
Overview
Description
2,3-Dihydroxypentanoic acid (2,3-DHPA) is an organic compound that is found in many biological systems. It is an important intermediate in the metabolism of carbohydrates, proteins, and lipids, and is also known as lactic acid. 2,3-DHPA is a naturally occurring compound that is involved in a variety of metabolic processes, including energy production, glycolysis, and the synthesis of fatty acids. Additionally, 2,3-DHPA is a precursor for the synthesis of other compounds, such as amino acids, nucleic acids, and vitamins.
Mechanism of Action
2,3-DHPA is involved in a variety of metabolic processes, including energy production, glycolysis, and the synthesis of fatty acids. In energy production, 2,3-DHPA is used as an intermediate in the process of glycolysis, which is the conversion of glucose to pyruvate. In this process, 2,3-DHPA is produced from the oxidation of pyruvate. Additionally, 2,3-DHPA is used as an intermediate in the synthesis of fatty acids. In this process, 2,3-DHPA is produced from the oxidation of malate.
Biochemical and Physiological Effects
2,3-DHPA has a variety of biochemical and physiological effects. It has been shown to increase the rate of glycolysis, which increases the production of energy. Additionally, 2,3-DHPA has been shown to increase the production of fatty acids, which are essential for the production of hormones, cell membranes, and other cellular components. Furthermore, 2,3-DHPA has been shown to have antioxidant effects, which may protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
2,3-DHPA has several advantages and limitations for use in laboratory experiments. One advantage is that it is a naturally occurring compound, so it can be easily obtained and used in experiments. Additionally, it is relatively stable, so it can be stored for long periods of time without degradation. However, 2,3-DHPA is also relatively reactive, so it must be handled carefully to avoid contamination.
Future Directions
In the future, 2,3-DHPA may be used to study the effects of metabolic diseases, such as diabetes and obesity. Additionally, 2,3-DHPA may be used to study the effects of aging on metabolism, and to study the effects of drugs and toxins on metabolism. Furthermore, 2,3-DHPA may be used to study the effects of environmental stressors on metabolism, and to study the effects of dietary changes on metabolism. Finally, 2,3-DHPA may be used to study the effects of exercise on metabolism, and to study the effects of nutrition on metabolism.
Synthesis Methods
2,3-DHPA can be synthesized from lactic acid, which is produced from the fermentation of carbohydrates. Lactic acid is then oxidized to 2,3-DHPA in a two-step reaction. In the first step, lactic acid is oxidized to pyruvate, and in the second step, pyruvate is further oxidized to 2,3-DHPA. The reaction is catalyzed by the enzyme pyruvate oxidase.
Scientific Research Applications
2,3-DHPA has been used in a variety of scientific research applications. It has been used to study the metabolism of carbohydrates, proteins, and lipids, as well as to study the effects of metabolic diseases. Additionally, 2,3-DHPA has been used to study the effects of aging on metabolism, and to study the effects of drugs and toxins on metabolism.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dihydroxypentanoic acid involves the oxidation of a suitable starting material to form the desired product.", "Starting Materials": [ "4-hydroxybutanal", "Sodium chlorite", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve 4-hydroxybutanal in water and add sodium bicarbonate to adjust the pH to 8-9.", "Step 2: Add sodium chlorite to the solution and stir for several hours at room temperature.", "Step 3: Acidify the reaction mixture with hydrochloric acid to pH 2-3.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the solution under reduced pressure to obtain 2,3-dihydroxypentanoic acid as a white solid." ] } | |
CAS RN |
26386-47-0 |
Molecular Formula |
C5H10O4 |
Molecular Weight |
134.1 |
Purity |
95 |
Origin of Product |
United States |
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